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Abstract

This technical guide provides a comprehensive overview of 2-(4-Propoxyphenyl)ethanol, a
significant chemical compound with applications in research and chemical synthesis. The
document details its nomenclature, physicochemical properties, a robust synthesis protocol,
analytical characterization methods, and essential safety information. This guide is intended for
researchers, chemists, and professionals in the drug development and chemical industries,
offering both foundational knowledge and practical, field-proven insights to support advanced
applications.

Chemical Identity and Nomenclature

The first step in understanding any chemical compound is to establish its precise identity
through standardized nomenclature and identifiers.

IUPAC Name

The systematic name for this compound, according to the International Union of Pure and
Applied Chemistry (IUPAC) guidelines, is 2-(4-propoxyphenyl)ethanol.[1][2][3] This name
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clearly defines the molecular structure: an ethanol backbone substituted at the second carbon
by a 4-propoxyphenyl group.

Synonyms and Common Names

In literature and commercial listings, 2-(4-propoxyphenyl)ethanol may be referred to by
several other names:

4-Propoxyphenethyl alcohol

4-Propoxybenzeneethanol

p-Propoxyphenethyl alcohol

2-(p-Propoxyphenyl)ethanol

Chemical Identifiers

For unambiguous identification in databases and regulatory documents, the following identifiers
are crucial:

CAS Number: 54576-53-9

Molecular Formula: C11H1602

InChl Key: A unique, non-proprietary identifier derived from the molecular structure.

SMILES: A line notation for describing molecular structures.

Physicochemical Properties

The physical and chemical properties of a compound dictate its behavior in various systems, its
appropriate handling procedures, and its potential applications. The properties of 2-(4-
propoxyphenyl)ethanol are summarized below.
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Property Value Source

Molecular Weight 180.25 g/mol [4]

Colorless to light-colored liquid
Appearance _ _ [5][6]
or low-melting solid

- ) ~334-336 °C (Predicted for
Boiling Point o [51[7]
similar structures)

] ] 28-30 °C (for the similar 4-
Melting Point o [5]
methoxyphenyl derivative)

Soluble in polar organic
B solvents like methanol and
Solubility o o [6]
DMSO.[7] Limited solubility in

water.

) ~1.537 (Predicted for similar
Refractive Index [7]
structures)

Synthesis Protocol: Williamson Ether Synthesis
Approach

A reliable method for synthesizing 2-(4-propoxyphenyl)ethanol is via the Williamson ether
synthesis, a classic and robust method for forming ethers. This process involves the reaction of
a phenoxide with a primary alkyl halide.

Core Rationale: This two-step approach is chosen for its high efficiency and the commercial
availability of the starting materials. The first step, deprotonation of the phenol, creates a potent
nucleophile (the phenoxide). The second step is a standard Sn2 reaction, which proceeds
efficiently with an unhindered primary alkyl halide like 1-bromopropane.

Materials and Reagents

e 2-(4-Hydroxyphenyl)ethanol (Tyrosol) (Reagent Grade, >98%)

e Sodium Hydride (NaH), 60% dispersion in mineral oil
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e 1-Bromopropane (Reagent Grade, >99%)

e Anhydrous Tetrahydrofuran (THF), inhibitor-free

o Saturated aqueous ammonium chloride (NH4Cl) solution
o Ethyl acetate (EtOAC)

e Brine (Saturated aqueous NacCl solution)

¢ Anhydrous Magnesium Sulfate (MgSOa)

Step-by-Step Methodology

Step 1: Deprotonation of 2-(4-Hydroxyphenyl)ethanol

o Set up a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a
nitrogen inlet, and a dropping funnel under an inert nitrogen atmosphere.

e Add 2-(4-hydroxyphenyl)ethanol (1.0 eq) to the flask and dissolve it in anhydrous THF
(approx. 10 mL per gram of phenol).

e Cool the solution to 0 °C using an ice-water bath.

o Carefully add sodium hydride (1.1 eq) portion-wise to the stirred solution over 15 minutes.
Causality Note:NaH is a strong, non-nucleophilic base, ideal for irreversibly deprotonating
the phenol without competing side reactions. The reaction is exothermic and produces
flammable hydrogen gas, necessitating an inert atmosphere and slow addition at 0 °C.

o Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for
an additional 30 minutes to ensure complete formation of the sodium phenoxide.

Step 2: Alkylation with 1-Bromopropane

e Add 1-bromopropane (1.2 eq) to the dropping funnel and add it dropwise to the reaction
mixture over 20 minutes.

o Heat the reaction mixture to a gentle reflux (approx. 65 °C) and maintain for 4-6 hours.
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» Monitor the reaction progress using Thin-Layer Chromatography (TLC) until the starting
phenol is consumed. Validation Note:A co-spotted TLC plate (starting material, co-spot,
reaction mixture) is crucial for unambiguously determining reaction completion.

Step 3: Work-up and Purification
e Cool the reaction mixture to 0 °C.

e Slowly quench the reaction by the dropwise addition of saturated aqueous NH4Cl solution to
neutralize any unreacted NaH.

o Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x
volume of THF).

o Combine the organic layers and wash with water, followed by brine. Causality Note: The brine
wash helps to remove residual water from the organic phase, improving drying efficiency.

» Dry the organic layer over anhydrous MgSOu4, filter, and concentrate the solvent under
reduced pressure using a rotary evaporator.

e The resulting crude oil should be purified by flash column chromatography on silica gel (e.qg.,
using a hexane/ethyl acetate gradient) to yield pure 2-(4-propoxyphenyl)ethanol.

Synthesis Workflow Diagram
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Caption: Williamson ether synthesis workflow for 2-(4-propoxyphenyl)ethanol.
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Applications and Areas of Research

While 2-(4-propoxyphenyl)ethanol is not a widely commercialized end-product, its structure
makes it a valuable intermediate in several areas:

o Pharmaceutical Synthesis: As a derivative of phenethyl alcohol, it can serve as a building
block for more complex molecules. The ether linkage provides metabolic stability, and the
terminal alcohol group allows for further functionalization, making it a candidate for creating
analogues of known bioactive compounds.[8]

o Fragrance and Flavor Industry: Phenethyl alcohol and its derivatives are known for their
floral scents. The propoxy group modifies the molecule's volatility and olfactory profile,
potentially creating unique aromatic properties for use in perfumery.

» Materials Science: Phenolic compounds are precursors to polymers and resins. The
structure of 2-(4-propoxyphenyl)ethanol could be incorporated into specialty polymers,
potentially imparting properties like thermal stability or specific optical characteristics.

Analytical Characterization

Confirming the identity and purity of the synthesized compound is a critical, self-validating step
in any chemical protocol.

Recommended Analytical Techniques

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: Will provide a distinct pattern of signals corresponding to the aromatic protons,
the two methylene groups of the ethyl chain, the three sets of protons on the propyl chain,
and the hydroxyl proton. The chemical shifts and coupling constants are definitive for
structure elucidation.

o 13C NMR: Will show the exact number of unique carbon atoms, confirming the presence of
the aromatic ring, the aliphatic chains, and the ether linkage.

e Mass Spectrometry (MS): GC-MS is ideal for this compound. It will provide the molecular ion
peak (m/z = 180.25) and a characteristic fragmentation pattern that can be used to confirm
the structure.
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« Infrared (IR) Spectroscopy: Will show a broad absorption band around 3300-3400 cm~* (O-H
stretch of the alcohol), C-O stretching for the ether and alcohol, and characteristic peaks for
the aromatic ring.

Analytical Workflow Diagram
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Caption: Post-synthesis analytical validation workflow.

Safety and Handling

As with any chemical reagent, proper handling is paramount to ensure laboratory safety.
Information is typically derived from Safety Data Sheets (SDS) for structurally similar
compounds.

o Hazard Classification: Based on analogous compounds, it may cause skin and serious eye
irritation.[9]

e Handling Precautions:

o Wear appropriate Personal Protective Equipment (PPE), including safety goggles,
chemical-resistant gloves (e.g., nitrile), and a lab coat.

o Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of vapors.
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o Keep away from strong oxidizing agents, acids, and acid chlorides, as these are
incompatible materials.[5]

o First Aid Measures:

[¢]

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes. Seek medical
attention.[5]

[¢]

Skin Contact: Wash off with soap and plenty of water.

[e]

Ingestion: Do not induce vomiting. Rinse mouth with water and consult a physician.

o

Inhalation: Move the person into fresh air. If breathing is difficult, seek medical attention.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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